Chlorine dioxide
Chlorine dioxide
Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine.
Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States.
Chlorine Dioxide has been used in trials studying the treatment of Halitosis.
Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States.
Chlorine Dioxide has been used in trials studying the treatment of Halitosis.
Brand Name:
Vulcanchem
CAS No.:
10049-04-4
VCID:
VC21205424
InChI:
InChI=1S/ClO2/c2-1-3
SMILES:
O=Cl[O]
Molecular Formula:
ClO2
Molecular Weight:
67.45 g/mol
Chlorine dioxide
CAS No.: 10049-04-4
Cat. No.: VC21205424
Molecular Formula: ClO2
Molecular Weight: 67.45 g/mol
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Specification
| Description | Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine. Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States. Chlorine Dioxide has been used in trials studying the treatment of Halitosis. |
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| CAS No. | 10049-04-4 |
| Molecular Formula | ClO2 |
| Molecular Weight | 67.45 g/mol |
| Standard InChI | InChI=1S/ClO2/c2-1-3 |
| Standard InChI Key | OSVXSBDYLRYLIG-UHFFFAOYSA-N |
| SMILES | O=Cl[O] |
| Canonical SMILES | O=Cl=O |
| Boiling Point | 52 °F at 760 mm Hg (NIOSH, 2016) 11 °C 52°F |
| Colorform | Yellowish-brown gas Yellow to reddish-yellow gas at room temperature Solid chlorine dioxide is a yellowish-red crystalline mass; liquid is reddish-brown Yellow to red gas or a red-brown liquid (below 52 degrees F) ... Greenish yellow gas ... liquid has a deep red color Gas at room temperature |
| Flash Point | NA (Gas) ? (Liquid) |
| Melting Point | -74 °F (NIOSH, 2016) -59 °C -59°C -74°F |
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